Cas no 6963-32-2 (2,3-Dibromopropylamine hydrobromide)

• Product Name: 2,3-Dibromopropylamine hydrobromide
• CAS No: 6963-32-2
• MF: C₃H₈Br₃N
• MW: 297.814318656921
• MDL: MFCD00666060
• CID: 518588
• PubChem ID: 329772720
• Update Time: 2025-05-21

2,3-Dibromopropylamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromopropan-1-amine hydrobromide
• 1-Propanamine,2,3-dibromo-, hydrobromide (1:1)
• 2,3-dibromopropan-1-amine
• 1-amino-2,3-dibromopropane hydrobromide
• 2,3-dibromo-1-propylammonium bromide
• 2,3-dibromopropan-1-aminium bromide
• 2,3-Dibromopropylamine Hydrobromide
• 2,3-dibromopropylammonium bromide
• 2,3-Dibrompropylammoniumbromid
• 2,3-Dibromo-propylamine, hydrobromide
• C3H7Br2N.HBr
• NQVQUJRBCVAMIL-UHFFFAOYSA-N
• 2,3-DibromopropylamineHydrobromide
• NSC53751
• 5327AJ
• 2,3-dibromopropan-1-amine;hydrobromide
• SY006726
• 1-Propanamine, 2,3-dibromo-, hydrobromide
• AX8254
• EINECS 230-159-3
• MFCD00666060
• NSC 53751
• A866796
• AKOS022183657
• EN300-7423343
• CS-11137
• AC1488
• NSC-53751
• AI3-61674
• SCHEMBL4961260
• FT-0769970
• 2 pound not3-Dibromopropylamine Hydrobromide
• CS-0259791
• 6963-32-2
• 2,3-DIBROMOPROPYLAMINE HBR
• DB-020596
• 2,3-Dibromopropylamine hydrobromide

• MDL： MFCD00666060
• Inchi： 1S/C3H7Br2N.BrH/c4-1-3(5)2-6;/h3H,1-2,6H2;1H
• InChI Key： NQVQUJRBCVAMIL-UHFFFAOYSA-N
• SMILES： BrC(CBr)CN.Br

Computed Properties

• Exact Mass: 294.82100
• Monoisotopic Mass: 294.821
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 32
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.999
• Boiling Point: 224.2 ℃ at 760 mmHg
• Flash Point: 89.4℃
• Refractive Index: 1.556
• PSA: 26.02000
• LogP: 2.76190

2,3-Dibromopropylamine hydrobromide Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2,3-Dibromopropylamine hydrobromide

2,3-Dibromopropylamine Hydrobromide (CAS No: 6963-32-2)

Introduction to 2,3-Dibromopropylamine Hydrobromide

2,3-Dibromopropylamine hydrobromide (CAS No: 6963-32-2) is a brominated organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its unique chemical structure, which includes a propylamine backbone with bromine atoms attached at the 2 and 3 positions. The hydrobromide salt form of this compound is particularly notable for its potential applications in drug development and chemical synthesis.

Recent advancements in chemical synthesis have led to a deeper understanding of the properties and applications of 2,3-dibromopropylamine hydrobromide. Researchers have explored its role as an intermediate in the synthesis of various bioactive compounds, including antiviral agents and anticancer drugs. The compound's ability to undergo various substitution reactions makes it a valuable building block in organic chemistry.

Chemical Structure and Properties

The molecular structure of 2,3-dibromopropylamine hydrobromide consists of a three-carbon chain with amine (-NH₂) and two bromine atoms at the second and third positions. The presence of bromine atoms imparts unique reactivity to the molecule, enabling it to participate in a wide range of chemical transformations. The hydrobromide salt form ensures good solubility in polar solvents, facilitating its use in various synthetic procedures.

Recent studies have highlighted the importance of understanding the stereochemistry of dibromopropylamine derivatives. The stereochemical configuration can significantly influence the compound's biological activity and pharmacokinetic properties. For instance, enantiomerically pure forms of this compound have shown promise in targeting specific biological pathways.

Synthesis and Applications

The synthesis of dibromopropylamine hydrobromide typically involves bromination reactions followed by acid workup to isolate the hydrobromide salt. Various methods have been developed to optimize the yield and purity of this compound, including phase-transfer catalysis and microwave-assisted synthesis.

In terms of applications, dibromopropylamine hydrobromide has been extensively used as an intermediate in the synthesis of biologically active molecules. For example, it has been employed in the construction of peptidomimetics and other complex structures with potential therapeutic applications.

Recent research has also explored the use of dibromopropylamine derivatives in materials science. The compound's ability to form stable covalent bonds has led to its incorporation into polymer systems with tailored mechanical and electronic properties.

Toxicological and Environmental Considerations

While dibromopropylamine hydrobromide exhibits promising properties for various applications, its environmental impact remains a critical area of study. Research into its degradation pathways under different environmental conditions is essential for assessing its long-term safety.

Recent toxicological studies have focused on understanding the acute and chronic effects of exposure to dibromopropylamine derivatives. These studies are crucial for establishing safe handling procedures and guidelines for industrial use.

Future Prospects and Research Directions

The future prospects for dibromopropylamine hydrobromide are bright, with ongoing research exploring its potential in drug discovery and materials science. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new applications for this versatile compound.

In conclusion, dibromopropylamine hydrobromide (CAS No: 6963-32-2) stands as a testament to the ingenuity of modern chemistry. Its unique properties and diverse applications make it a valuable tool in advancing scientific research across multiple disciplines.